1-Amino-6-(ethylthio)-3-methyl-1,3,5-triazine-2,4(1H,3H)-dione
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Overview
Description
1-Amino-6-(ethylthio)-3-methyl-1,3,5-triazine-2,4(1H,3H)-dione, also known as MET, is an organic compound that has been studied extensively for its potential applications in a variety of scientific and industrial settings. MET is a versatile compound, with the ability to act as an inhibitor, catalyst, or reagent in different reactions. It has been studied for its potential use in a range of applications, including synthesis of pharmaceuticals, biocatalytic processes, and as a reagent in organic synthesis.
Scientific Research Applications
1-Amino-6-(ethylthio)-3-methyl-1,3,5-triazine-2,4(1H,3H)-dione has been studied for its potential use in a variety of scientific research applications. It has been used as an inhibitor in the synthesis of pharmaceuticals, as a catalyst in biocatalytic processes, and as a reagent in organic synthesis. It has also been used to study the interaction of proteins and other molecules in biological systems.
Mechanism of Action
The mechanism of action of 1-Amino-6-(ethylthio)-3-methyl-1,3,5-triazine-2,4(1H,3H)-dione is still not fully understood. However, it is believed to act as an inhibitor in the synthesis of pharmaceuticals by forming a complex with the target molecule, which prevents it from reacting with other molecules. In biocatalytic processes, it is believed to act as a catalyst, promoting the reaction of the target molecules. In organic synthesis, it is believed to act as a reagent, providing the necessary reactants for the synthesis of the desired molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been studied extensively. However, it is believed to have a wide range of effects on biological systems, including the inhibition of enzymes, modulation of gene expression, and modulation of cell signaling pathways. It has also been shown to have an effect on the metabolism of certain drugs, including the inhibition of cytochrome P450 enzymes.
Advantages and Limitations for Lab Experiments
The advantages of using 1-Amino-6-(ethylthio)-3-methyl-1,3,5-triazine-2,4(1H,3H)-dione in laboratory experiments include its low cost, ease of synthesis, and wide range of potential applications. However, there are also some limitations to its use. For example, due to its low solubility, it is difficult to use in aqueous solutions, and its stability is limited in the presence of oxygen or light.
Future Directions
The potential applications of 1-Amino-6-(ethylthio)-3-methyl-1,3,5-triazine-2,4(1H,3H)-dione are vast, and there are many future directions for research. Some possible future directions include the development of new synthesis methods, the exploration of new applications, and the study of its biochemical and physiological effects in different biological systems. Additionally, further research could be done to better understand its mechanism of action and its effects on drug metabolism. Finally, further research could be done to explore its potential use in the synthesis of novel pharmaceuticals and other compounds.
Synthesis Methods
The synthesis of 1-Amino-6-(ethylthio)-3-methyl-1,3,5-triazine-2,4(1H,3H)-dione is based on the reaction of ethylthioaminoacetaldehyde with cyanuric chloride in the presence of a base. The reaction is carried out in an aqueous solution at a temperature of 80-90°C for 1-2 hours. The product is then purified and isolated by filtration or precipitation. The yield of the reaction is typically in the range of 80-90%.
Properties
IUPAC Name |
1-amino-6-ethylsulfanyl-3-methyl-1,3,5-triazine-2,4-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N4O2S/c1-3-13-5-8-4(11)9(2)6(12)10(5)7/h3,7H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UURAFCUYOMMRNI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=NC(=O)N(C(=O)N1N)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10N4O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.24 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.